Cas no 31704-80-0 (3-(5-Methyl-2-furyl)butyraldehyde)

• Product name: 3-(5-Methyl-2-furyl)butyraldehyde
• CAS No: 31704-80-0
• MF: C₉H₁₂O₂
• MW: 152.19
• MDL: MFCD00209519
• CID: 88924

3-(5-Methyl-2-furyl)butyraldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(5-Methyl-2-furyl)butyraldehyde
• 3-(5-methylfuran-2-yl)butanal
• 2-Furanpropanal,b,5-dimethyl

• MDL： MFCD00209519
• Inchi： InChI=1S/C9H12O2/c1-7(5-6-10)9-4-3-8(2)11-9/h3-4,6-7H,5H2,1-2H3
• InChI Key： DFSVNSCDOZSUCT-UHFFFAOYSA-N
• SMILES： CC(CC=O)C1=CC=C(C)O1

Computed Properties

• Exact Mass: 152.08400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Tautomer Count: 2
• Topological Polar Surface Area: 30.2
• Surface Charge: 0

Experimental Properties

• Color/Form: liquid
• Density: 1.009 g/mL at 25 °C(lit.)
• Boiling Point: 93-94 °C14 mm Hg(lit.)
• Flash Point: 136 °F
• Refractive Index: n20/D 1.472(lit.)
• PSA: 30.21000
• LogP: 2.28050
• Sensitiveness: Air Sensitive
• FEMA: 3307 | 3-(5-METHYL-2-FURYL)-BUTANAL
• Solubility: Not determined

3-(5-Methyl-2-furyl)butyraldehyde Security Information

• Hazardous Material transportation number：UN 1989 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16
• Risk Phrases：R10
• Packing Group：III
• Packing Group：III
• HazardClass：3
• PackingGroup：III
• TSCA：Yes

3-(5-Methyl-2-furyl)butyraldehyde Customs Data

• HS CODE：2932190090
• Customs Data：

  China Customs Code:

  2932190090

  Overview:

  2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds